Cas no 111198-27-7 (1-[(E)-2-(4-Methylphenyl)ethenyl]-1H-1,2,3-benzotriazole)
1-[(E)-2-(4-Methylphenyl)ethenyl]-1H-1,2,3-benzotriazole Chemical and Physical Properties
Names and Identifiers
-
- 1-[(E)-2-(4-Methylphenyl)ethenyl]-1H-1,2,3-benzotriazole
-
- Inchi: 1S/C15H13N3/c1-12-6-8-13(9-7-12)10-11-18-15-5-3-2-4-14(15)16-17-18/h2-11H,1H3/b11-10+
- InChI Key: NICIUWAEVFIPSS-ZHACJKMWSA-N
- SMILES: N1(/C=C/C2=CC=C(C)C=C2)C2=CC=CC=C2N=N1
1-[(E)-2-(4-Methylphenyl)ethenyl]-1H-1,2,3-benzotriazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1262567-10mg |
1-[(E)-2-(4-Methylphenyl)ethenyl]-1H-1,2,3-benzotriazole |
111198-27-7 | 98% | 10mg |
$395 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1262567-100mg |
1-[(E)-2-(4-Methylphenyl)ethenyl]-1H-1,2,3-benzotriazole |
111198-27-7 | 98% | 100mg |
$2970 | 2024-06-05 | |
| Oakwood | 186776-10mg |
1-[(E)-2-(4-Methylphenyl)ethenyl]-1H-1,2,3-benzotriazole |
111198-27-7 | 98% | 10mg |
$195.00 | 2023-09-17 | |
| Oakwood | 186776-100mg |
1-[(E)-2-(4-Methylphenyl)ethenyl]-1H-1,2,3-benzotriazole |
111198-27-7 | 98% | 100mg |
$1800.00 | 2023-09-17 | |
| A2B Chem LLC | AX67278-10mg |
1-[(E)-2-(4-Methylphenyl)ethenyl]-1H-1,2,3-benzotriazole |
111198-27-7 | 98% | 10mg |
$195.00 | 2024-04-20 | |
| A2B Chem LLC | AX67278-100mg |
1-[(E)-2-(4-Methylphenyl)ethenyl]-1H-1,2,3-benzotriazole |
111198-27-7 | 98% | 100mg |
$1800.00 | 2024-04-20 | |
| eNovation Chemicals LLC | Y1262567-10mg |
1-[(E)-2-(4-Methylphenyl)ethenyl]-1H-1,2,3-benzotriazole |
111198-27-7 | 98% | 10mg |
$415 | 2025-02-18 | |
| eNovation Chemicals LLC | Y1262567-100mg |
1-[(E)-2-(4-Methylphenyl)ethenyl]-1H-1,2,3-benzotriazole |
111198-27-7 | 98% | 100mg |
$3145 | 2025-02-18 | |
| 1PlusChem | 1P01ER7Y-10mg |
1-[(E)-2-(4-Methylphenyl)ethenyl]-1H-1,2,3-benzotriazole |
111198-27-7 | 98% | 10mg |
$231.00 | 2023-12-26 | |
| 1PlusChem | 1P01ER7Y-100mg |
1-[(E)-2-(4-Methylphenyl)ethenyl]-1H-1,2,3-benzotriazole |
111198-27-7 | 98% | 100mg |
$1978.00 | 2023-12-26 |
1-[(E)-2-(4-Methylphenyl)ethenyl]-1H-1,2,3-benzotriazole Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on 1-[(E)-2-(4-Methylphenyl)ethenyl]-1H-1,2,3-benzotriazole
Research Brief on 1-[(E)-2-(4-Methylphenyl)ethenyl]-1H-1,2,3-benzotriazole (CAS: 111198-27-7)
1-[(E)-2-(4-Methylphenyl)ethenyl]-1H-1,2,3-benzotriazole (CAS: 111198-27-7) is a benzotriazole derivative that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, including medicinal chemistry, materials science, and photostabilization. The presence of the benzotriazole moiety and the (E)-2-(4-methylphenyl)ethenyl group contributes to its distinct chemical and biological properties, making it a subject of ongoing investigation.
Recent studies have focused on the synthesis and characterization of 1-[(E)-2-(4-Methylphenyl)ethenyl]-1H-1,2,3-benzotriazole, with particular emphasis on its photophysical properties. The compound exhibits strong absorption in the UV region, which has led to its exploration as a potential UV absorber in polymeric materials. Additionally, its ability to undergo photoisomerization has been investigated for applications in photoresponsive materials. These properties are attributed to the conjugated system formed by the benzotriazole and the ethenylphenyl groups, which facilitates electronic transitions upon exposure to light.
In the context of medicinal chemistry, preliminary studies have explored the biological activity of 1-[(E)-2-(4-Methylphenyl)ethenyl]-1H-1,2,3-benzotriazole. The benzotriazole core is known for its diverse pharmacological activities, including antimicrobial, anticancer, and anti-inflammatory effects. Recent in vitro assays have demonstrated that this compound exhibits moderate inhibitory activity against certain cancer cell lines, suggesting its potential as a scaffold for further drug development. However, detailed mechanistic studies and in vivo evaluations are still required to fully elucidate its therapeutic potential.
The synthesis of 1-[(E)-2-(4-Methylphenyl)ethenyl]-1H-1,2,3-benzotriazole typically involves the condensation of 1H-1,2,3-benzotriazole with 4-methylbenzaldehyde derivatives under specific reaction conditions. Recent advancements in synthetic methodologies have improved the yield and purity of the compound, enabling more extensive research into its applications. Notably, green chemistry approaches, such as solvent-free reactions and catalytic methods, have been employed to enhance the sustainability of its production.
Despite the promising findings, challenges remain in the development and application of 1-[(E)-2-(4-Methylphenyl)ethenyl]-1H-1,2,3-benzotriazole. Issues such as solubility, stability under physiological conditions, and potential toxicity need to be addressed to facilitate its transition from laboratory research to practical applications. Future research directions may include structural modifications to optimize its properties, as well as comprehensive toxicological and pharmacokinetic studies to assess its suitability for pharmaceutical use.
In conclusion, 1-[(E)-2-(4-Methylphenyl)ethenyl]-1H-1,2,3-benzotriazole (CAS: 111198-27-7) represents a versatile compound with significant potential in both materials science and medicinal chemistry. Ongoing research efforts are expected to further uncover its capabilities and pave the way for innovative applications in these fields. Continued interdisciplinary collaboration will be essential to fully realize the promise of this intriguing molecule.
111198-27-7 (1-[(E)-2-(4-Methylphenyl)ethenyl]-1H-1,2,3-benzotriazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)